Cas no 15979-81-4 (Benzenamine,4-(methylsulfonyl)-N-phenyl-)

• Product Name: Benzenamine,4-(methylsulfonyl)-N-phenyl-
• CAS No: 15979-81-4
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 195015
• PubChem ID: 27592
• Update Time: 2025-04-19

Benzenamine,4-(methylsulfonyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(methylsulfonyl)-N-phenyl-
• 4-METHYLSULFONYL-N-PHENYLBENZENAMINE
• 4-methylsulfonyl-N-phenylaniline
• DTXSID50166726
• 15979-81-4
• SCHEMBL3245767

• Inchi： 1S/C13H13NO2S/c1-17(15,16)13-9-7-12(8-10-13)14-11-5-3-2-4-6-11/h2-10,14H,1H3
• InChI Key： BKQHFWRWUNOUCR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 247.06679
• Monoisotopic Mass: 247.066699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.253
• Boiling Point: 449.2°Cat760mmHg
• Flash Point: 225.4°C
• Refractive Index: 1.611
• PSA: 46.17